1-Chloro-3-(hexadecyloxy)propan-2-ol
Cat. No. B092639
Key on ui cas rn:
18371-73-8
M. Wt: 335 g/mol
InChI Key: CEKNQNBGGWOLAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05206020
Procedure details
Hexadecanol (10.0 g, 0.0412 mole) and stannic chloride (0.04 g, 0.16 mmoles) were heated to 60° C. Epichlorohydrin (3.82 g, 0.0412 moles (was added over 1 hour and the reaction conditions kept constant for another hour. The hot product was extracted with 5% aqueous HCl and ether. The ether was concentrated to a white solid product (yield=75%).
[Compound]
Name
stannic chloride
Quantity
0.04 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([OH:17])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16].[CH2:18]([CH:20]1[O:22][CH2:21]1)[Cl:19]>CCOCC>[CH2:1]([O:17][CH2:21][CH:20]([OH:22])[CH2:18][Cl:19])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCCCCCCCCCC)O
|
[Compound]
|
Name
|
stannic chloride
|
|
Quantity
|
0.04 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(Cl)C1CO1
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction conditions
|
WAIT
|
Type
|
WAIT
|
|
Details
|
kept constant for another hour
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The hot product was extracted with 5% aqueous HCl and ether
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCCCCCCCCCCCC)OCC(CCl)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 75% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
